Cas no 41107-82-8 (2,5-Anhydro-D-mannitol)

• Product Name: 2,5-Anhydro-D-mannitol
• CAS No: 41107-82-8
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 55359
• PubChem ID: 73544
• Update Time: 2025-06-12

2,5-Anhydro-D-mannitol Chemical and Physical Properties

Names and Identifiers

• 2,5-Anhydro-D-mannitol
• 2,5-anhydro-D-manitol
• 2,5-Anhydro-D-mannit
• 2,5-anhydro-D-mannite
• 2,5-anhydromannitol
• D-Mannitol,2,5-anhydro
• mannitol internal cyclic ether anhydride
• NSC 129241
• D-Mannitol, 2,5-anhydro-
• MFCD00012443
• F76911
• 41107-82-8
• (2R,3S,4S,5R)-2,5-Bis(hydroxymethyl)tetrahydrofuran-3,4-diol
• SCHEMBL389614
• (2R,3S,4S,5R)-2,5-bis(hydroxymethyl)oxolane-3,4-diol
• EINECS 255-221-7
• NS00056497
• UNII-W5DLZ1WC4B
• NSC-129241
• W-202693
• MCHWWJLLPNDHGL-KVTDHHQDSA-N
• W5DLZ1WC4B
• 2,5-anhydromannitol, (D)-isomer
• DB-008787

• Inchi： 1S/C6H12O5/c7-1-3-5(9)6(10)4(2-8)11-3/h3-10H,1-2H2/t3-,4-,5-,6-/m1/s1
• InChI Key： MCHWWJLLPNDHGL-KVTDHHQDSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]1CO)O)O

Computed Properties

• Exact Mass: 164.06800
• Monoisotopic Mass: 164.068473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 90.2

Experimental Properties

• Color/Form: Not available
• Density: 1.1738 (rough estimate)
• Melting Point: 100-103 ºC
• Boiling Point: 211.61°C (rough estimate)
• Flash Point: 205.5°C
• Refractive Index: 1.4230 (estimate)
• PSA: 90.15000
• LogP: -2.53980
• Solubility: Not available
• Specific Rotation: 56.7 º (c=1, H2O 19 ºC)

2,5-Anhydro-D-mannitol Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 2,5-Anhydro-D-mannitol

2,5-Anhydro-D-mannitol (CAS No. 41107-82-8): An Overview of Its Properties, Applications, and Recent Research Advances

2,5-Anhydro-D-mannitol (CAS No. 41107-82-8) is a cyclic sugar alcohol that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical sciences due to its unique structural and functional properties. This compound is derived from D-mannitol through a dehydration process, resulting in a six-membered ring structure. The chemical formula of 2,5-Anhydro-D-mannitol is C₆H₁₀O₅, and it has a molecular weight of 162.14 g/mol.

The physical properties of 2,5-Anhydro-D-mannitol include its white crystalline appearance and high solubility in water. It is also stable under a wide range of pH conditions and temperatures, making it suitable for various applications in both laboratory and industrial settings. These properties have led to its use in a variety of fields, including pharmaceuticals, food science, and materials science.

In the pharmaceutical industry, 2,5-Anhydro-D-mannitol has shown promise as a drug delivery agent due to its ability to enhance the solubility and stability of poorly soluble drugs. Recent studies have demonstrated that 2,5-Anhydro-D-mannitol can be used to improve the bioavailability of drugs by forming inclusion complexes with them. This approach has been particularly useful in the development of oral formulations for drugs that are otherwise difficult to administer.

Beyond its role in drug delivery, 2,5-Anhydro-D-mannitol has also been explored for its potential therapeutic applications. Research has shown that it possesses antioxidant and anti-inflammatory properties, which could make it useful in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry found that 2,5-Anhydro-D-mannitol-based compounds exhibited significant anti-inflammatory effects in vitro and in vivo models.

In the field of materials science, 2,5-Anhydro-D-mannitol has been investigated for its potential use as a building block for the synthesis of advanced materials. Its unique cyclic structure makes it an attractive candidate for the development of polymers with tailored properties. Recent work has focused on using 2,5-Anhydro-D-mannitol as a monomer for the synthesis of biodegradable polymers that can be used in biomedical applications such as tissue engineering and drug delivery systems.

The environmental impact of 2,5-Anhydro-D-mannitol-based materials is another area of active research. Studies have shown that these materials are biodegradable and do not pose significant environmental risks when properly disposed of. This makes them an attractive alternative to traditional synthetic polymers that can persist in the environment for long periods.

In addition to its applications in pharmaceuticals and materials science, 2,5-Anhydro-D-mannitol has also been studied for its potential use in food science. Its low caloric content and sweet taste make it an attractive alternative to traditional sugars for use in low-calorie food products. Recent research has focused on optimizing the production process to make it more cost-effective and scalable for industrial use.

The synthesis of 2,5-Anhydro-D-mannitol typically involves the dehydration of D-mannitol under controlled conditions. Various methods have been developed to improve the yield and purity of the final product. One such method involves using acid catalysts such as sulfuric acid or hydrochloric acid to facilitate the dehydration reaction. Recent advances in green chemistry have led to the development of more environmentally friendly methods using solid acid catalysts or microwave-assisted synthesis.

The safety profile of 2,5-Anhydro-D-mannitol is well-established, with no known toxic effects at typical usage levels. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety in both laboratory and industrial settings.

In conclusion, 2,5-Anhydro-D-mannitol (CAS No. 41107-82-8) is a versatile compound with a wide range of applications across multiple fields. Its unique properties make it an attractive candidate for further research and development in areas such as drug delivery, therapeutic applications, advanced materials synthesis, and food science. As research continues to advance our understanding of this compound, it is likely that new and innovative uses will be discovered.